Cas no 36061-59-3 (Glycine, N-(carboxymethyl)-N-(dithiocarboxy)-)

• Product Name: Glycine, N-(carboxymethyl)-N-(dithiocarboxy)-
• CAS No: 36061-59-3
• MF: C₅H₇NO₄S₂
• MW: 209.24337887764
• CID: 292509
• PubChem ID: 130473
• Update Time: 2025-04-19

Glycine, N-(carboxymethyl)-N-(dithiocarboxy)- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(carboxymethyl)-N-(dithiocarboxy)-
• 2-[carboxymethyl(dithiocarboxy)amino]acetic acid
• bis(carboxymethyl)-dithiocarbamic acid
• 36061-59-3
• DTXSID30276317
• SCHEMBL2185538

• Inchi： 1S/C5H7NO4S2/c7-3(8)1-6(5(11)12)2-4(9)10/h1-2H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key： BJAQMRLLCFTCEB-UHFFFAOYSA-N
• SMILES： SC(N(CC(=O)O)CC(=O)O)=S

Computed Properties

• Exact Mass: 208.98171
• Monoisotopic Mass: 208.98165005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 77.84